Cas no 55039-05-9 (1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione)

1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione structure
55039-05-9 structure
Product Name:1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione
CAS No:55039-05-9
MF:C10H12N2O7
MW:272.211483001709
CID:1591333
PubChem ID:150667
Update Time:2025-04-21

1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methyl-beta-D-ribofuranosyluronosyl)pyrimidine-2,4(1H,3H)-dione
    • methyl (2S,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolane-2-carboxylate
    • Methyl 1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-beta-D-ribofuranuronate
    • 55039-05-9
    • beta-D-ribofuranuronic acid, 1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, methyl ester
    • DTXSID30203582
    • Inchi: 1S/C10H12N2O7/c1-18-9(16)7-5(14)6(15)8(19-7)12-3-2-4(13)11-10(12)17/h2-3,5-8,14-15H,1H3,(H,11,13,17)/t5-,6+,7-,8+/m0/s1
    • InChI Key: KBXLPOOODXHSKA-FKSUSPILSA-N
    • SMILES: O1[C@H](C(=O)OC)[C@H]([C@H]([C@@H]1N1C=CC(NC1=O)=O)O)O

Computed Properties

  • Exact Mass: 272.064
  • Monoisotopic Mass: 272.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • Density: 1.651
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.614
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